N-(5-chloro-2-methylphenyl)-N-{2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide

• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol
• IUPAC Name: 2-(5-chloro-2-methyl-N-methylsulfonylanilino)-N-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C20H24ClN3O4S/c1-14(2)28-18-9-6-16(7-10-18)12-22-23-20(25)13-24(29(4,26)27)19-11-17(21)8-5-15(19)3/h5-12,14H,13H2,1-4H3,(H,23,25)/b22-12+
• InChI Key: UJTKHBGQSOHZMZ-WSDLNYQXSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)Cl)N(CC(=O)N/N=C/C2=CC=C(C=C2)OC(C)C)S(=O)(=O)C
• SMILES: CC1=C(C=C(C=C1)Cl)N(CC(=O)NN=CC2=CC=C(C=C2)OC(C)C)S(=O)(=O)C

Description

N-(5-chloro-2-methylphenyl)-N-{2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide is a chemical compound with potential applications in scientific research. This compound is also known as CORM-A1, which stands for carbon monoxide-releasing molecule A1. CORM-A1 is a metal carbonyl complex that can release carbon monoxide (CO) in a controlled manner. CO is a gas that has various biological effects and is involved in many physiological processes.

Mechanism of Action

The mechanism of action of CORM-A1 involves the release of CO. CO can bind to heme-containing proteins, such as cytochrome c oxidase and soluble guanylate cyclase. This leads to the activation of various signaling pathways and the modulation of cellular processes. The release of CO from CORM-A1 can be controlled by factors such as temperature, pH, and light.
Biochemical and Physiological Effects:
CORM-A1 has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that CORM-A1 can protect cells from oxidative stress, inhibit apoptosis, and modulate immune responses. In vivo studies have shown that CORM-A1 can reduce inflammation, protect against ischemia-reperfusion injury, and improve organ function in animal models.

Advantages and Limitations for Lab Experiments

CORM-A1 has several advantages for lab experiments. It allows researchers to deliver CO to cells and tissues in a controlled manner, which is not possible with other CO-releasing compounds. CORM-A1 is also stable and can be stored for long periods of time. However, CORM-A1 has some limitations. It can be toxic at high concentrations and can interfere with some assays that rely on heme-containing proteins.

Future Directions

There are several future directions for the use of CORM-A1 in scientific research. One direction is the development of new CORMs that can release CO in response to specific stimuli, such as enzymes or light. Another direction is the investigation of the therapeutic potential of CORM-A1 in various disease models, such as neurodegenerative diseases and cancer. CORM-A1 can also be used in combination with other drugs to enhance their efficacy. Finally, the use of CORM-A1 in clinical trials should be explored to determine its safety and efficacy in humans.
Conclusion:
In conclusion, CORM-A1 is a chemical compound with potential applications in scientific research. It can be used as a tool to study the biological effects of CO and has various biochemical and physiological effects. CORM-A1 has advantages and limitations for lab experiments, and there are several future directions for its use in research. The synthesis of CORM-A1 is relatively simple, and it can be obtained in pure form. Further studies are needed to fully understand the potential of CORM-A1 as a research tool and therapeutic agent.

Synthesis Methods

The synthesis of CORM-A1 involves the reaction of 5-chloro-2-methylbenzenesulfonyl chloride with 2-(4-isopropoxybenzylidene)hydrazinecarboxamide in the presence of triethylamine. The resulting product is then treated with nickel carbonyl to form the metal carbonyl complex. The final product is purified by column chromatography.

Scientific Research Applications

CORM-A1 has potential applications in scientific research. It can be used as a tool to study the biological effects of CO. CO has been shown to have anti-inflammatory, anti-apoptotic, and cytoprotective effects in various experimental models. CORM-A1 can be used to deliver CO to cells and tissues in a controlled manner. This allows researchers to investigate the effects of CO on different biological systems.